The Role of Mead Acid Ethanolamide in the Endocannabinoid System: A Technical Guide

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Mead acid ethanolamide*
Cat. No.:	*B1235195*

Get Quote

Foreword

The endocannabinoid system (ECS) represents a complex and ubiquitous signaling network that plays a crucial role in maintaining physiological homeostasis. While the primary focus of ECS research has historically been on the canonical endocannabinoids, anandamide (AEA) and 2-arachidonoylglycerol (2-AG), a growing body of evidence highlights the importance of other N-acylethanolamines (NAEs) in modulating this system. This technical guide provides an in-depth exploration of **Mead acid ethanolamide** (MEA), a lesser-known but significant player in the endocannabinoidome. We will delve into its biosynthesis, degradation, pharmacological activity, and its unique connection to essential fatty acid deficiency, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Endocannabinoid System: A Primer

The endocannabinoid system is a widespread neuromodulatory network integral to both the developing and mature central nervous system, where it fine-tunes a vast array of cognitive and physiological processes.[1] The core components of the ECS are:

- Cannabinoid Receptors: Primarily the G protein-coupled receptors (GPCRs) CB1 and CB2. CB1 receptors are among the most abundant GPCRs in the central nervous system, while

© 2026 BenchChem. All rights reserved.

CB2 receptors are predominantly found in immune cells.[1][2]

- Endogenous Cannabinoids (Endocannabinoids): These are lipid messengers synthesized "on-demand" from membrane phospholipids. The most extensively studied are anandamide (AEA) and 2-arachidonoylglycerol (2-AG).[1]

- Metabolic Enzymes: A suite of enzymes responsible for the synthesis and degradation of endocannabinoids, ensuring tight spatial and temporal control of their signaling.[1]

Mead Acid Ethanolamide: An Endocannabinoid Linked to Nutritional Status

Mead acid ethanolamide (MEA), also known as 5(Z),8(Z),11(Z)-eicosatrienoic acid ethanolamide, is the amide of Mead acid and ethanolamine.[3][4] Its emergence is intrinsically linked to the body's nutritional state, specifically to a deficiency in essential fatty acids (EFAs).[3][5]

The Precursor: Mead Acid and Essential Fatty Acid Deficiency

Mead acid (5,8,11-eicosatrienoic acid) is an omega-9 polyunsaturated fatty acid (PUFA) that is typically present in very low levels in tissues.[6][7] However, during periods of EFA deficiency, when the dietary intake of linoleic acid (an omega-6 fatty acid) and α-linolenic acid (an omega-3 fatty acid) is insufficient, the body compensates by synthesizing Mead acid from oleic acid (an omega-9 fatty acid).[5][8] This makes Mead acid a well-established biomarker for EFA deficiency.[5][6][7]

The biosynthesis of Mead acid from oleic acid is carried out by the same enzymatic machinery responsible for the metabolism of essential fatty acids, namely the fatty acid desaturase (Fads) and elongase (Elovl) enzymes.[8] Two primary pathways have been proposed for this conversion.[8]

Biosynthesis and Degradation of Mead Acid Ethanolamide


© 2026 BenchChem. All rights reserved.

The metabolic pathways governing the lifecycle of MEA are presumed to mirror those of other N-acylethanolamines, most notably anandamide.

Biosynthesis

The synthesis of MEA is believed to occur through the canonical N-acyl-phosphatidylethanolamine (NAPE) pathway. This process is initiated by the transfer of Mead acid from a phospholipid to the head group of phosphatidylethanolamine (PE) by an N-acyltransferase (NAT). The resulting N-meadoyl-phosphatidylethanolamine (NAPE) is then hydrolyzed by a NAPE-specific phospholipase D (NAPE-PLD) to yield MEA.

Studies have shown that Mead acid is an equally effective substrate as arachidonic acid for the enzymatic synthesis of their respective ethanolamides in rat and human hippocampal membranes, suggesting an efficient production of MEA when its precursor is available.[9]



Click to download full resolution via product page

Figure 1: Biosynthesis pathway of **Mead Acid Ethanolamide** (MEA).


Degradation

© 2026 BenchChem. All rights reserved.

The primary route for the degradation of NAEs is enzymatic hydrolysis. It is expected that MEA is catabolized by the same enzymes that degrade anandamide:

- Fatty Acid Amide Hydrolase (FAAH): This is the principal enzyme responsible for the breakdown of anandamide in the nervous system.[1]
- N-acylethanolamine-hydrolyzing acid amidase (NAAA): This enzyme also contributes to the hydrolysis of NAEs.

The hydrolysis of MEA yields Mead acid and ethanolamine, thereby terminating its signaling activity.



Click to download full resolution via product page

Figure 2: Degradation pathway of **Mead Acid Ethanolamide** (MEA).

Pharmacological Profile of **Mead Acid Ethanolamide**

MEA has been identified as a potent agonist at both CB1 and CB2 cannabinoid receptors.[9] Its pharmacological activity has been compared to that of anandamide in several key functional assays.

Receptor Binding and Functional Activity

Studies have demonstrated that MEA is equipotent to anandamide in competing for the binding of the potent synthetic cannabinoid agonist [3H]CP55,940 to both human CB1 and CB2 receptors.[9] This indicates that MEA has a comparable affinity for both cannabinoid receptor subtypes as anandamide.

In functional assays, MEA was also found to be equipotent to anandamide in its ability to inhibit forskolin-stimulated cyclic AMP (cAMP) accumulation in cells expressing the CB1 receptor.[9] This confirms its role as a functional agonist that can trigger the canonical Gαi-mediated signaling cascade of the CB1 receptor.

However, a notable difference in potency was observed in the inhibition of N-type calcium currents, where MEA was less potent than anandamide.[9] This suggests that while MEA is a potent cannabinoid agonist, there may be subtleties in its signaling profile compared to anandamide.

Ligand	CB1 Receptor Binding	CB2 Receptor Binding	CB1 Functional Activity (cAMP)	CB1 Functional Activity (Ca2+ channel)
Mead Acid Ethanolamide	Equipotent to Anandamide	Equipotent to Anandamide	Equipotent to Anandamide	Less potent than Anandamide
Anandamide (AEA)	Ki ≈ 70 nM	Weak partial agonist	-	-

Data for MEA is based on qualitative comparisons from Priller et al., 1995.[9] Anandamide Ki at CB1 is an approximate value from available literature for context.[10]

Physiological and Pathophysiological Roles

The precise physiological and pathophysiological roles of MEA are still under investigation. However, given its origin from Mead acid, its functions are likely prominent in states of essential fatty acid deficiency. It is hypothesized that the upregulation of MEA in EFA-deficient states may be a compensatory mechanism to maintain endocannabinoid tone.

The precursor, Mead acid, has been implicated in several biological processes, including inflammation and cancer, suggesting that MEA could also play a role in these conditions.[6][7]

© 2026 BenchChem. All rights reserved.

For instance, Mead acid has been shown to suppress the proliferation of human breast cancer cells in vitro and in vivo.[6] The potential anti-inflammatory properties of MEA are also an area of active interest.[3]

Experimental Protocols for the Study of Mead Acid Ethanolamide

The study of MEA requires robust and sensitive analytical and functional methodologies. The following section outlines paradigm protocols adapted from established methods for endocannabinoid research.

Quantification of Mead Acid Ethanolamide by LC-MS/MS


Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of endocannabinoids and related lipids from biological matrices.

Objective: To extract and quantify MEA from biological samples (e.g., brain tissue, plasma, cell culture).

Protocol:

- Sample Homogenization: Homogenize frozen tissue or cell pellets in a suitable solvent, such as acetonitrile or a mixture of chloroform/methanol/water, containing an appropriate internal standard (e.g., MEA-d4).
- Lipid Extraction: Perform a solid-phase extraction (SPE) or liquid-liquid extraction to isolate the lipid fraction and remove interfering substances.
- LC Separation: Reconstitute the dried lipid extract in a suitable solvent and inject it onto a C18 reverse-phase HPLC column. Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
- MS/MS Detection: Analyze the column eluent using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for MEA and its internal standard must be optimized.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3: Workflow for LC-MS/MS quantification of MEA.

Cannabinoid Receptor Binding Assay

Radioligand binding assays are used to determine the affinity of a compound for a specific receptor.

Objective: To determine the binding affinity (Ki) of MEA for CB1 and CB2 receptors.

Protocol:

© 2026 BenchChem. All rights reserved.

- Membrane Preparation: Prepare cell membranes from cell lines stably expressing either the human CB1 or CB2 receptor.
- Assay Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of a high-affinity radiolabeled cannabinoid ligand (e.g., [3H]CP55,940) and varying concentrations of unlabeled MEA.
- Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.
- Quantification of Radioactivity: Measure the radioactivity retained on the filters using liquid scintillation counting.
- Data Analysis: Plot the percentage of specific binding against the log concentration of MEA and fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assay: cAMP Accumulation

This assay measures the ability of a ligand to activate the Gαi-coupled CB1 receptor and inhibit adenylyl cyclase activity.

Objective: To determine the functional potency (EC50) and efficacy of MEA at the CB1 receptor.

Protocol:

- Cell Culture: Use a cell line expressing the CB1 receptor (e.g., CHO-CB1 cells).
- Cell Stimulation: Pre-treat the cells with varying concentrations of MEA, followed by stimulation with forskolin to increase intracellular cAMP levels.
- cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA).
- Data Analysis: Plot the cAMP concentration against the log concentration of MEA and fit the data to a dose-response curve to determine the EC50 and maximal inhibition.

© 2026 BenchChem. All rights reserved.

Conclusion and Future Directions

Mead acid ethanolamide is an emerging endocannabinoid-like molecule with demonstrated agonist activity at both CB1 and CB2 receptors. Its unique link to essential fatty acid deficiency positions it as a potentially important signaling molecule in nutritional and metabolic regulation. While its pharmacology is comparable to anandamide in several aspects, further research is needed to fully elucidate its distinct physiological roles, particularly in the context of EFA deficiency and related pathological conditions. The development and application of robust analytical and functional assays, as outlined in this guide, will be critical in advancing our understanding of this non-canonical endocannabinoid and its potential as a therapeutic target.

References

- Priller, J., Briley, E. M., Mansouri, J., Devane, W. A., Mackie, K., & Felder, C. C. (1995). Mead ethanolamide, a novel eicosanoid, is an agonist for the central (CB1) and peripheral (CB2) cannabinoid receptors. Molecular Pharmacology, 48(2), 288–292. [Link]
- ResearchGate. (n.d.). Identification of genes and pathways involved in the synthesis of mead acid (20:3n-9), an indicator of essential FA deficiency | Request PDF. Retrieved February 7, 2026, from [Link]
- GPCRs in VR. (2021, July 26). Endocannabinoid mechanism of action at CB1 receptors [Video]. YouTube. [Link]
- The Medical Biochemistry Page. (2023). Endocannabinoids in Feeding Behavior and Energy Homeostasis. Retrieved February 7, 2026, from [Link]
- Wikipedia. (2023). Anandamide. Retrieved February 7, 2026, from [Link]
- Kawashima, H., & Yoshizawa, K. (2023). The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid. Lipids in Health and Disease, 22(1), 172. [Link]
- Long, J. Z., & Cravatt, B. F. (2011). Chemical probes of endocannabinoid metabolism. Pharmacological reviews, 63(3), 584–620. [Link]

© 2026 BenchChem. All rights reserved.

- Shim, J. Y., & Mackie, K. (2010). Identification of a potent and highly efficacious, yet slowly desensitizing CB1 cannabinoid receptor agonist. British journal of pharmacology, 160(3), 666–678. [Link]
- Snider, N. T., Walker, V. J., & Hollenberg, P. F. (2010). Oxidation of the Endogenous Cannabinoid Arachidonoyl Ethanolamide by the Cytochrome P450 Monooxygenases: Physiological and Pharmacological Implications. Pharmacological reviews, 62(1), 136–154. [Link]
- Schmid, P. C., Zuzarte-Augustin, M. L., & Schmid, H. H. (1985). Properties of rat liver N-acylethanolamine amidohydrolase. The Journal of biological chemistry, 260(26), 14145–14149. [Link]
- Kawashima, H., & Yoshizawa, K. (2023). The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid. Lipids in Health and Disease, 22(1), 172. [Link]
- Ichi, I., Kono, N., Arai, H., & Inoue, K. (2014). Identification of genes and pathways involved in the synthesis of Mead acid (20:3n-9), an indicator of essential fatty acid deficiency. Biochimica et biophysica acta, 1841(1), 204–213. [Link]
- Milman, G., Seltzman, H. H., & Kunos, G. (2006). Anandamide-mediated CB1/CB2 cannabinoid receptor--independent nitric oxide production in rabbit aortic endothelial cells. Molecular pharmacology, 69(4), 1294–1302. [Link]
- Khanolkar, A. D., Abadji, V., & Makriyannis, A. (1996). Novel analogues of arachidonylethanolamide (anandamide): affinities for the CB1 and CB2 cannabinoid receptors and metabolic stability. Journal of medicinal chemistry, 39(22), 4515–4519. [Link]
- Catalyst University. (2020, December 15). Endocannabinoids [Part 1] | Biosynthesis of Anandamide & 2-AG [Video]. YouTube. [Link]
- Reggio, P. H. (2010). Endocannabinoid Binding to the Cannabinoid Receptors: What Is Known and What Remains Unknown. Current medicinal chemistry, 17(14), 1468–1486. [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Chemical Probes of Endocannabinoid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Endocannabinoids in Feeding Behavior and Energy Homeostasis - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
- 3. CAS 169232-04-6: MEAD ACID ETHANOLAMIDE | CymitQuimica [cymitquimica.com]
- 4. Mead acid ethanolamide | CAS 169232-04-6 | SCBT - Santa Cruz Biotechnology [scbt.com]
- 5. researchgate.net [researchgate.net]
- 6. The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid - PMC [pmc.ncbi.nlm.nih.gov]
- 7. The physiological and pathological properties of Mead acid, an endogenous multifunctional n-9 polyunsaturated fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Identification of genes and pathways involved in the synthesis of Mead acid (20:3n-9), an indicator of essential fatty acid deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Mead ethanolamide, a novel eicosanoid, is an agonist for the central (CB1) and peripheral (CB2) cannabinoid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. youtube.com [youtube.com]

- To cite this document: BenchChem. [The Role of Mead Acid Ethanolamide in the Endocannabinoid System: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1235195/docs#the-role-of-mead-acid-ethanolamide-in-the-endocannabinoid-system-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.